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Compound of Interest

Compound Name: Ertapenem disodium

Cat. No.: B138158

Ertapenem Disodium: Technical Support Center
for Research Solutions

This guide provides researchers, scientists, and drug development professionals with essential
information on the solubility and stability of ertapenem disodium in experimental settings.
Below you will find frequently asked questions, troubleshooting guides, and detailed protocols
to ensure the reliable and effective use of ertapenem in your research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving ertapenem disodium?

Al: Ertapenem disodium is soluble in water and 0.9% sodium chloride solution.[1] It is also
soluble in DMSO.[2][3] For research purposes, sterile Water for Injection or 0.9% Sodium
Chloride Injection are the most common and recommended solvents.[1][4][5] It is practically
insoluble in ethanol and insoluble in isopropyl acetate and tetrahydrofuran.[1][6]

Q2: What is the maximum concentration to which | can dissolve ertapenem disodium?

A2: For research applications, stock solutions are often prepared at concentrations up to 100
mg/mL in solvents like Water for Injection or 0.9% Sodium Chloride Injection.[4][7][8]
Reconstitution of a 1 g vial with 10 mL of a suitable solvent yields a concentration of
approximately 100 mg/mL.[4][8] Higher concentrations, such as 280 mg/mL, can be achieved
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for specific applications by reconstituting with a smaller volume of solvent, for example, 3.2 mL
fora 1 g vial.[4]

Q3: Why does my ertapenem solution have a yellow tint? Is it still usable?

A3: Solutions of ertapenem disodium can range from colorless to pale yellow.[9] This variation
in color within this range does not typically affect the potency of the compound, and the solution
is generally considered safe to use.[9] However, you should always visually inspect solutions
for particulate matter before use.[9]

Q4: How should | store my ertapenem stock solutions and for how long are they stable?

A4: The stability of ertapenem solutions is highly dependent on concentration, temperature,
and the solvent used. For maximum stability, it is recommended to store solutions under
refrigeration (2-8°C or 5°C).[5][6] Solutions should not be frozen, as freezing can lead to
variability in drug concentration upon thawing.[5][6][10][11]

o At Room Temperature (23-25°C): Stability is significantly reduced. A 20 mg/mL solution in
0.9% Sodium Chloride is stable for about 6 hours.[4][5][6] Higher concentrations, like 100
mg/mL, degrade much faster, with some studies showing stability for as little as 30 minutes
to an hour.[10][12]

o Under Refrigeration (4-5°C): Stability is extended. A diluted solution (e.g., in 50 mL of 0.9%
NacCl) can be stored for 24 hours and should be used within 4 hours after removal from the
refrigerator.[5][6] A 100 mg/mL stock solution can retain over 90% of its initial concentration
for about 48 hours at 4°C.[7]

Q5: What factors can cause my ertapenem solution to degrade?
A5: Ertapenem degradation is influenced by several factors:
o Temperature: Higher temperatures accelerate degradation.[7][12][13]

e pH: Ertapenem is most stable in a narrow pH range of approximately 5.5 to 7.5.[13][14][15]
Degradation is catalyzed by both acidic (below pH 5.0) and basic (above pH 7.5) conditions.
[14][15]
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» Concentration: Higher concentrations of ertapenem tend to degrade more rapidly than lower
concentrations.[10][11][12]

» Solvent: Ertapenem is unstable in diluents containing dextrose (a-D-glucose).[5][8] It
demonstrates the greatest stability in sodium chloride solutions.[10][11]

Q6: What is the primary degradation pathway for ertapenem?

A6: The primary degradation pathway for ertapenem, like other carbapenem antibiotics,
involves the hydrolysis of the B-lactam ring.[6][14][16] This process results in a ring-opened
derivative that is pharmacologically inactive.[6][16] This hydrolysis can be catalyzed by acidic
or basic conditions.[13]

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative data regarding the
solubility and stability of ertapenem disodium.

Table 1: Solubility of Ertapenem Disodium in Common Solvents

Solvent Solubility Reference
Water Soluble, up to 100 mg/mL [2]

0.9% Sodium Chloride Soluble [1][6]
DMSO Soluble, up to 100 mg/mL [2][3]
Ethanol Practically Insoluble [1][6]

Table 2: Stability of Ertapenem Disodium Solutions
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Stability (Time

. Storage .
Concentration  Solvent to retain >90%  Reference
Temperature .
concentration)
Room Temp
20 mg/mL 0.9% NacCl ~6 hours [51[6]1112]
(25°C)
Room Temp
100 mg/mL 0.9% NaCl ~5.5 hours [7]
(23°C)
Refrigerated ~48 hours (2.35
100 mg/mL 0.9% NacCl [7]
(4°C) days)
24 hours (must
) ) Refrigerated be used within 4
Diluted Solution 0.9% NaCl [5][6]
(5°C) hours after

removal)

Troubleshooting Guide

Problem: The ertapenem disodium powder is not dissolving completely.

Possible Cause

Recommended Action

Insufficient Solvent Volume

Ensure you are using the correct volume of
solvent for the desired concentration. Fora 1 g
vial, 10 mL is typically used to achieve a 100

mg/mL solution.[4]

Inadequate Mixing

Shake the vial thoroughly after adding the
solvent to ensure the powder is fully wetted and
dissolved.[4][5]

Incorrect Solvent

Confirm you are using a recommended solvent
such as Water for Injection or 0.9% Sodium
Chloride.[5] Ertapenem has poor solubility in

solvents like ethanol.[1][6]

Problem: | see precipitation in my ertapenem solution after storage.
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Possible Cause Recommended Action

Solutions of ertapenem should not be frozen as
Solution was Frozen this can cause the drug to precipitate upon
thawing.[5][6][17] Discard the solution.

The solution may have been stored beyond its

stability period, leading to degradation and
Extended Storage o

precipitation of byproducts. Prepare fresh

solution.

If a very high concentration was prepared, it
Supersaturation might have been unstable. Consider preparing a

more dilute solution.

Problem: My experimental results are inconsistent.

Possible Cause Recommended Action

Prepare fresh ertapenem solutions for each
] ) experiment, especially if working at room
Solution Degradation T
temperature where stability is limited to a few

hours.[12]

The pH of your experimental buffer or medium

could be outside the optimal stability range for
Incorrect pH of Medium ertapenem (pH 5.5-7.5), causing rapid

degradation.[14][15] Check and adjust the pH if

necessary.

Avoid using diluents that contain dextrose, as
Interaction with Media Components they are known to be incompatible with

ertapenem.[5][8]

Experimental Protocols

Protocol: Preparation of a 100 mg/mL Ertapenem Disodium Stock Solution

Materials:
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1 g vial of Ertapenem Disodium (lyophilized powder)

10 mL of sterile Water for Injection or 0.9% Sodium Chloride Injection

Sterile syringe and needle

Sterile, sealed storage vials (e.g., polypropylene)
Procedure:

o Aseptically withdraw 10 mL of the chosen solvent (Water for Injection or 0.9% Sodium
Chloride Injection) into a sterile syringe.[4]

o Carefully inject the 10 mL of solvent into the 1 g vial of ertapenem disodium powder.

o Shake the vial vigorously until the powder is completely dissolved.[4][5] The resulting
solution will have a concentration of approximately 100 mg/mL.

 Visually inspect the solution to ensure it is clear and free of any particulate matter. A pale
yellow color is acceptable.[9]

o For immediate use, dilute this stock solution to the final desired concentration in your
experimental system.

o For short-term storage, aliquot the stock solution into sterile vials, seal them, and store them
under refrigeration at 2-8°C for no more than 48 hours.[7]

Visual Guides
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Start: Ertapenem powder
not dissolving

Is the correct solvent
(e.g., Water, 0.9% NacCl)
being used?

Action: Use a
recommended solvent.

Is the solvent volume
sufficient for the
desired concentration?

Action: Recalculate and
add correct solvent volume.

Has the vial been
shaken thoroughly?

Action: Shake vial

vigorously until dissolved. Yes

Result: Powder
should dissolve.

If issue persists,
consider powder quality.

Click to download full resolution via product page

Caption: Troubleshooting workflow for ertapenem solubility issues.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b138158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Prepare Ertapenem
stock solution

Reconstitute powder in
Water or 0.9% NaCl to
<100 mg/mL

Immediate use?

Store at 2-8°C.
Do NOT freeze.

Dilute to final concentration.
Use within 6 hours
if at room temperature.

Stable for ~24-48 hours.
Use within 4 hours after
removing from refrigeration.

Experiment

Click to download full resolution via product page

Caption: Decision guide for preparing and storing ertapenem solutions.
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Ertapenem
(Active B-lactam ring)

Hydrolysis

Ring-Opened Metabolite
(Inactive)

Catalysts:
- High Temperature
- Acidic pH (<5.5)
- Basic pH (>7.5)

Click to download full resolution via product page

Caption: Simplified diagram of the primary ertapenem degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.researchgate.net/publication/322071142_Effect_of_buffer_solutions_on_the_degradation_of_ertapenem_in_aqueous_solution
https://www.researchgate.net/publication/6873937_Stability_of_ertapenem_in_aqueous_solutions
https://www.researchgate.net/publication/280312135_Effect_of_buffers_on_the_ertapenem_stability_in_aqueous_solution
https://go.drugbank.com/drugs/DB00303
https://www.drugs.com/pro/ertapenem.html
https://www.benchchem.com/product/b138158#ertapenem-disodium-solubility-and-stability-issues-in-research-solutions
https://www.benchchem.com/product/b138158#ertapenem-disodium-solubility-and-stability-issues-in-research-solutions
https://www.benchchem.com/product/b138158#ertapenem-disodium-solubility-and-stability-issues-in-research-solutions
https://www.benchchem.com/product/b138158#ertapenem-disodium-solubility-and-stability-issues-in-research-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

